Octadecylamine

• CAS No.: 124-30-1
• Product Name: Octadecylamine
• Molecular Formula: C18H39N
• Molecular Weight: 269.5 g/mol
• IUPAC Name: octadecan-1-amine
• Standard InChI: InChI=1S/C18H39N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h2-19H2,1H3
• Standard InChIKey: REYJJPSVUYRZGE-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCN
• Canonical SMILES: CCCCCCCCCCCCCCCCCCN
• Boiling Point: 660 °F at 760 mm Hg (NTP, 1992); 346.8 °C; 346.8 °C @ 760 mm Hg
• Density: 0.8618 at 68 °F (NTP, 1992); 0.8618 @ 20 °C/4 °C; 0.86 g/cm³
• Flash Point: 300 °F (NTP, 1992); 148 °C c.c.
• Melting Point: 120 to 126 °F (NTP, 1992); 52.9 °C; 49-52°C
• Physical Description: Octadecylamine appears as a white solid. Insoluble in water and less dense than water. Hence floats on water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.; DryPowder; Liquid; OtherSolid; Liquid; OtherSolid; PelletsLargeCrystals; Solid; WHITE FLAKES WITH CHARACTERISTIC ODOUR.
• Description: Octadecylamine appears as a white solid. Insoluble in water and less dense than water. Hence floats on water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.; Octadecylamine, also known as stearylamine or 1-aminooctadecane, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Octadecylamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, octadecylamine is primarily located in the membrane (predicted from logP).; Octadecan-1-amine is an 18-carbon primary aliphatic amine. It has a role as a film-forming compound.
• Related CAS: 1838-08-0 (hydrochloride)
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992); Insol in water; sol in alcohol, ether, benzene; very sol in chloroform; miscible in acetone; Solubility in water: very poo
• Synonyms: 1-octadecanamine, hydrochloride; 1-octadecanamine, hydrochloride (1:1); 1-octadecylamine; octadecyl ammonium chloride; octadecylamine; octadecylamine hydrochloride; stearamine; stearyl amine; stearylamine; stearylamine hydrochloride; stearylammonium chloride
• Vapor Density: 9.29 (NTP, 1992) (Relative to Air)
• PubChem Compound: 15793
• Last Modified: Nov 11 2021